Cas no 170015-32-4 (5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine)

• Product name: 5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine
• CAS No: 170015-32-4
• MF: C₁₅H₁₄N₃OF₄Cl
• MW: 363.73776
• CID: 1351445
• PubChem ID: 11079009

5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine
• 5-Chlor-6<wbr>
• 5-Chloro-<wbr>
• LogP
• 5-chloro-6-(1-fluoroethyl)-N-[2-[4-(trifluoromethoxy)phenyl]ethyl]pyrimidin-4-amine
• CHEBI:38614
• NS00133939
• Flufenerim [ISO]
• DTXSID00937726
• SCHEMBL26581
• JMT14E2D3Z
• CHEMBL2229803
• UNII-JMT14E2D3Z
• 170015-32-4
• Q27117917
• 5-Chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4(3H)-imine
• 4-PYRIMIDINAMINE, 5-CHLORO-6-(1-FLUOROETHYL)-N-(2-(4-(TRIFLUOROMETHOXY)PHENYL)ETHYL)-
• GJEREQYJIQASAW-UHFFFAOYSA-N
• flufenerim

• Inchi： InChI=1S/C15H14ClF4N3O/c1-9(17)13-12(16)14(23-8-22-13)21-7-6-10-2-4-11(5-3-10)24-15(18,19)20/h2-5,8-9H,6-7H2,1H3,(H,21,22,23)
• InChI Key： GJEREQYJIQASAW-UHFFFAOYSA-N
• SMILES： CC(C1=C(C(=NC=N1)NCCC2=CC=C(C=C2)OC(F)(F)F)Cl)F

Computed Properties

• Exact Mass: 363.07632
• Monoisotopic Mass: 363.0761524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04